Cas no 130282-66-5 (L-Mannose, 6-deoxy-,2,3,4-tribenzoate)

L-Mannose, 6-deoxy-,2,3,4-tribenzoate structure
130282-66-5 structure
Product Name:L-Mannose, 6-deoxy-,2,3,4-tribenzoate
CAS No:130282-66-5
MF:C27H30O5
MW:434.524108409882
CID:102709
PubChem ID:10895363
Update Time:2025-04-18

L-Mannose, 6-deoxy-,2,3,4-tribenzoate Chemical and Physical Properties

Names and Identifiers

    • L-Mannose, 6-deoxy-,2,3,4-tribenzoate
    • 2,3,4-TRI-O-BENZYL-L-RHAMNOPYRANOSE
    • (2,4-dibenzoyloxy-1-hydroxy-5-oxo-pentan-3-yl) benzoate
    • 2,3,4-Tri-O-benzoyl-d-ribose
    • AC1L7PKR
    • CTK1C5923
    • NSC231864
    • NSC231867
    • O2,O3,O4-Tribenzoyl-D-xylose
    • O2,O3,O4-Tribenzoyl-L-rhamnose
    • (3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-6-methyltetrahydro-2H-pyran-2-ol
    • W-201029
    • L-Mannopyranose, 6-deoxy-2,3,4-tris-O-(phenylmethyl)-
    • (3R,4R,5S,6S)-6-methyl-3,4,5-tris(phenylmethoxy)oxan-2-ol
    • 210426-02-1
    • SCHEMBL25365555
    • W-201855
    • 130282-66-5
    • Inchi: 1S/C27H30O5/c1-20-24(29-17-21-11-5-2-6-12-21)25(30-18-22-13-7-3-8-14-22)26(27(28)32-20)31-19-23-15-9-4-10-16-23/h2-16,20,24-28H,17-19H2,1H3/t20-,24-,25+,26+,27?/m0/s1
    • InChI Key: YRAQXZMHYZXWBZ-XXPOFYIKSA-N
    • SMILES: O1C([C@@H]([C@@H]([C@H]([C@@H]1C)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 434.20932405g/mol
  • Monoisotopic Mass: 434.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (9.1E-4 g/L) (25 ºC),
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